Cas no 1024677-77-7 (2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1024677-77-7
• MF: C₁₂H₁₉BO₃
• MW: 222.088464021683
• MDL: MFCD12032490
• CID: 2623346
• PubChem ID: 45786358
• Update Time: 2025-06-09

2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-ETHYLFURAN-2-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 5-Ethylfuran-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(5-ethyl-2-furanyl)-4,4,5,5-tetramethyl-
• 995-497-2
• DTXCID60622085
• PS-13130
• AKOS015943603
• MFCD12032490
• ZQB67777
• DTXSID60671336
• 1024677-77-7
• 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD12032490
• Inchi： 1S/C12H19BO3/c1-6-9-7-8-10(14-9)13-15-11(2,3)12(4,5)16-13/h7-8H,6H2,1-5H3
• InChI Key： RVHCRYAZBIAHRB-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(CC)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.142725g/mol
• Monoisotopic Mass: 222.142725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.09g/mol
• Topological Polar Surface Area: 31.6

Additional information on 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1024677-77-7)

2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its Chemical Abstracts Service (CAS) number 1024677-77-7, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This boryl ether derivative is characterized by its unique structural features, including a fused furan ring substituted with an ethyl group at the 5-position and a tetramethyl-substituted dioxaborolane moiety at the 1,3,2-dioxaborole backbone. Such structural motifs make it a valuable intermediate in cross-coupling reactions, particularly in the development of novel therapeutic agents.

The compound belongs to the class of boronic esters and boronate esters, which are widely employed in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds and have been extensively utilized in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the tetramethyl-substituted dioxaborolane group enhances the stability of the boronate ester functionality, making it more suitable for various synthetic applications under mild conditions. This stability is attributed to the steric hindrance provided by the methyl groups, which protects the boron center from unwanted side reactions.

In recent years, there has been a surge in research focused on developing efficient and scalable methods for incorporating boron-containing moieties into biologically active molecules. The utility of 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane lies in its ability to serve as a versatile building block for constructing heterocyclic scaffolds found in many drug candidates. For instance, its incorporation into furan-based pharmacophores has been explored in the design of compounds with potential antimicrobial and anti-inflammatory properties. The ethylfuran substituent not only contributes to the overall electronic properties of the molecule but also influences its solubility and metabolic stability.

One of the most compelling aspects of this compound is its application in modern drug discovery platforms. Researchers have leveraged its reactivity to develop libraries of borylated furan derivatives for high-throughput screening (HTS). These libraries have been instrumental in identifying novel hits with therapeutic potential against various diseases. Moreover, advances in computational chemistry have enabled the prediction of optimal reaction conditions for incorporating this intermediate into larger molecular frameworks. Such computational approaches not only accelerate synthetic routes but also minimize experimental trial-and-error.

The role of tetramethyl-substituted dioxaborolanes in enhancing reaction efficiency cannot be overstated. The steric bulk provided by the four methyl groups at the dioxaborolane core ensures high selectivity in cross-coupling reactions, reducing unwanted homocoupling or oxidation byproducts. This feature is particularly crucial when synthesizing sensitive pharmaceutical intermediates where impurities can significantly impact biological activity. Recent studies have demonstrated that compounds derived from 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts.

The synthesis of this compound typically involves multi-step procedures starting from readily available precursors such as ethylfuran and pinacol boronate derivatives. Modern synthetic methodologies often employ palladium-catalyzed borylation or direct functionalization techniques to achieve high yields and purity. These methods align with green chemistry principles by minimizing waste and reducing reliance on hazardous reagents. Additionally, recent innovations in continuous flow chemistry have enabled scalable production of CAS No. 1024677-77-7, making it more accessible for industrial applications.

In the realm of medicinal chemistry, derivatives of 2-(5-Ethylfuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been investigated for their potential as kinase inhibitors and antiviral agents. The furan ring is a common motif in natural products known for its biological activity, while the boronate ester functionality allows for further derivatization via cross-coupling strategies. For example, researchers have synthesized analogs with modified substitution patterns on the furan ring to optimize binding affinity to target proteins. Such efforts underscore the compound's versatility as a scaffold for drug development.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings where precision chemical synthesis is paramount. Pharmaceutical companies utilize intermediates like CAS No. 1024677-77-7 to streamline production processes for blockbuster drugs that incorporate borylated heterocycles. Furthermore， advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have facilitated rigorous characterization of these complex molecules， ensuring compliance with regulatory standards。

Looking ahead，the future prospects for 2-(5-Ethylfuran-2-YL)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane are promising，with ongoing research exploring new synthetic pathways and applications。 Innovations such as photoredox catalysis and enzymatic borylation may further enhance its utility， enabling greener and more sustainable synthetic routes。 Additionally， collaborations between academia and industry are likely to drive novel discoveries ， leveraging this intermediate’s potential in next-generation therapeutics。